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Compound of Interest

Compound Name: 3-Propylbenzaldehyde

Cat. No.: B025478 Get Quote

An In-depth Technical Guide to the Safety and Handling of 3-Propylbenzaldehyde in the

Laboratory

This guide provides comprehensive safety and handling information for 3-propylbenzaldehyde
(CAS No: 103528-31-0) for researchers, scientists, and professionals in drug development. It

covers physical and chemical properties, hazards, handling protocols, and emergency

procedures.

Chemical and Physical Properties
3-Propylbenzaldehyde is an aromatic aldehyde. While specific experimental data for some

physical properties are limited, the following tables summarize available computed data and

information for closely related isomers.

Table 1: Physical and Chemical Properties of 3-Propylbenzaldehyde
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Property Value Source

CAS Number 103528-31-0 [1][2]

Molecular Formula C₁₀H₁₂O [1][2]

Molecular Weight 148.20 g/mol [1][2]

IUPAC Name 3-propylbenzaldehyde [1]

Boiling Point
240 °C (for 4-

propylbenzaldehyde isomer)
[3]

Density
1.0050 g/cm³ (for 4-

propylbenzaldehyde isomer)
[3]

Purity ≥98% [2]

XLogP3 2.9 (Computed) [1]

SMILES CCCC1=CC(=CC=C1)C=O [1][2]

| InChIKey | FDKRXGOMMRLUIQ-UHFFFAOYSA-N |[1] |

Safety and Hazard Information
3-Propylbenzaldehyde is classified as harmful and an irritant. The GHS classification

indicates moderate acute toxicity via oral, dermal, and inhalation routes, as well as irritation to

the skin, eyes, and respiratory system.[1][4]

Table 2: GHS Hazard Classification for 3-Propylbenzaldehyde
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Classification Code Hazard Statement

Acute Toxicity, Oral H302 Harmful if swallowed.[1][4]

Acute Toxicity, Dermal H312
Harmful in contact with skin.[1]

[4]

Acute Toxicity, Inhalation H332 Harmful if inhaled.[1][4]

Skin Corrosion/Irritation H315 Causes skin irritation.[1][4]

Serious Eye Damage/Irritation H319
Causes serious eye irritation.

[1][4]

STOT - Single Exposure H335
May cause respiratory

irritation.[1][4]

Signal Word Warning [4]

| GHS Pictogram | GHS07 (Exclamation Mark) |[2] |

Note: Specific quantitative toxicity data, such as LD50 or LC50 values, for 3-
propylbenzaldehyde are not readily available in the referenced sources.

Experimental Protocols: Safe Handling and Storage
Adherence to strict safety protocols is mandatory when handling 3-propylbenzaldehyde.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Always handle 3-propylbenzaldehyde in a well-ventilated area, preferably within

a certified chemical fume hood.[4]

Eye Protection: Wear chemical safety goggles or a face shield.[4]

Skin Protection: Use chemically resistant gloves (e.g., nitrile rubber). Wear a lab coat and

appropriate protective clothing to prevent skin exposure.[4]
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Respiratory Protection: If working outside a fume hood or if aerosol generation is possible,

use a NIOSH-approved respirator with an organic vapor cartridge.

Table 3: Recommended Personal Protective Equipment (PPE)

Protection Type Specification

Eye/Face
Safety glasses with side-shields or
goggles. Face shield if splashing is a risk.

Skin
Chemically resistant gloves (e.g., Nitrile). Lab

coat. Closed-toe shoes.

| Respiratory | Not required in a fume hood. Use an approved air-purifying respirator if

ventilation is inadequate. |

Safe Handling Protocol
Preparation: Before handling, ensure all required PPE is worn correctly. Clear the work area

of incompatible materials and ignition sources.

Dispensing: Handle in a chemical fume hood.[4] Avoid breathing vapors or mist.[4] Avoid

contact with skin and eyes.[4] Use non-sparking tools to prevent ignition from static

discharge.[4]

Post-Handling: Wash hands thoroughly after handling the substance.[4] Do not eat, drink, or

smoke in the work area.[4]

Storage Protocol
Store in a tightly closed container in a dry, cool, and well-ventilated place.[4]

Recommended storage temperature is between 2-8°C.[2]

Store locked up and apart from foodstuff containers or incompatible materials.[4]

Emergency Procedures
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First Aid Measures
Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for

breathing.[4] Call a POISON CENTER or doctor if you feel unwell.[5]

Skin Contact: Take off contaminated clothing immediately. Wash the affected area with plenty

of soap and water.[4][5] If skin irritation occurs, get medical advice.[4]

Eye Contact: Rinse cautiously with water for several minutes.[5] Remove contact lenses if

present and easy to do so. Continue rinsing.[5] If eye irritation persists, get medical attention.

[5]

Ingestion: If swallowed, rinse the mouth.[4] Immediately call a POISON CENTER or doctor

for medical help.[4]

Spill and Leak Containment
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure adequate ventilation.

Contain: Absorb the spill with inert material (e.g., dry sand, vermiculite, or earth) and place it

into a chemical waste container.

Clean: Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Disposal: Dispose of contaminated materials and waste in accordance with institutional and

governmental regulations.[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry sand, dry chemical, alcohol-resistant foam, or carbon

dioxide (CO₂).[5]

Unsuitable Media: Do not use a solid water stream as it may scatter and spread the fire.

Specific Hazards: The substance is a combustible liquid.[5] Vapors may form explosive

mixtures with air upon intense heating.
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Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.[5]

Visualized Workflows and Relationships
The following diagrams illustrate the safe handling workflow and the hazard profile of 3-
propylbenzaldehyde.
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Caption: Logical workflow for the safe handling of 3-Propylbenzaldehyde in a lab.
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Caption: Hazard profile and routes of exposure for 3-Propylbenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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